Cas no 845866-78-6 (1-Bromo-3-iodo-5-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-3-iodo-5-(trifluoromethoxy)benzene
• CAS No: 845866-78-6
• MF: C₇H₃BrF₃IO
• MW: 366.901804208755
• MDL: MFCD06657955
• CID: 826861
• PubChem ID: 2761169
• Update Time: 2025-04-19

1-Bromo-3-iodo-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-iodo-5-(trifluoromethoxy)benzene
• 1-BROMO-3-IODO-5-TRIFLUOROMETHOXYBENZENE
• SY063908
• CL8623
• 3-Bromo-5-iodo-1-trifluoromethoxybenzene
• DS-17614
• DTXSID90375597
• FT-0687062
• MFCD06657955
• 845866-78-6
• CS-0081141
• EN300-6738809
• SCHEMBL1495801
• 1-Bromo-3-iodo-5-trifluoromethoxy-benzene
• AKOS005257259
• DB-005706

• MDL： MFCD06657955
• Inchi： 1S/C7H3BrF3IO/c8-4-1-5(12)3-6(2-4)13-7(9,10)11/h1-3H
• InChI Key： SJEYHNDEVIRTLB-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)OC(F)(F)F)Br

Computed Properties

• Exact Mass: 365.83600
• Monoisotopic Mass: 365.836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 4.4

Experimental Properties

• Density: 2.182
• Boiling Point: 253.8 °C at 760 mmHg
• Flash Point: 107.3 °C
• PSA: 9.23000
• LogP: 3.95230

1-Bromo-3-iodo-5-(trifluoromethoxy)benzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：